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Compound of Interest

Compound Name: Eicosane, 2-chloro-

Cat. No.: B15445910 Get Quote

Technical Support Center: 2-Chloroeicosane
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with 2-

chloroeicosane. The information is presented in a question-and-answer format to directly

address common issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is 2-chloroeicosane and what are its basic properties?

2-Chloroeicosane is a long-chain secondary chloroalkane. Its chemical formula is C₂₀H₄₁Cl. It

is important to distinguish it from its isomer, 1-chloroeicosane.

Table 1: Basic Properties of 2-Chloroeicosane and Related Compounds
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Property 2-Chloroeicosane 1-Chloroeicosane

CAS Number 63758-86-1[1] 42217-02-7[1]

Molecular Formula C₂₀H₄₁Cl[1] C₂₀H₄₁Cl[1]

Molecular Weight 316.99 g/mol [1] 316.99 g/mol [1]

Appearance

Likely a colorless liquid or

waxy solid at room

temperature.

Colorless liquid or solid.

Q2: In which solvents is 2-chloroeicosane soluble?

Due to its long hydrocarbon chain, 2-chloroeicosane is expected to be soluble in a variety of

common organic solvents and poorly soluble in polar solvents like water.[2][3][4] Halogenated

hydrocarbons tend to be soluble in hydrophobic solvents.[5]

Table 2: Predicted Solubility of 2-Chloroeicosane in Common Laboratory Solvents
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Solvent Predicted Solubility Rationale

Hexane High
Non-polar solvent, "like

dissolves like".[3][4]

Toluene High Non-polar aromatic solvent.

Dichloromethane High
Halogenated solvent, likely to

have favorable interactions.

Chloroform High
Halogenated solvent, likely to

have favorable interactions.

Tetrahydrofuran (THF) Moderate to High

Polar aprotic solvent, can

dissolve a wide range of

compounds.

Ethyl Acetate Moderate Moderately polar solvent.

Acetone Moderate to Low
More polar than other organic

solvents listed.

Methanol Low

Polar protic solvent,

unfavorable interactions with

the long alkyl chain.

Ethanol Low

Polar protic solvent,

unfavorable interactions with

the long alkyl chain.

Water Very Low / Insoluble

Highly polar solvent, strong

hydrogen bonding network

excludes the non-polar

molecule.[2]

Note: This table is based on general principles of solubility and the properties of similar long-

chain halogenated alkanes. Experimental verification is recommended.
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Q3: My 2-chloroeicosane solution appears to be degrading. What are the likely causes?

Instability of 2-chloroeicosane in solution can be attributed to several factors, including the

choice of solvent, temperature, exposure to light, and the presence of contaminants. The

primary degradation pathways for secondary chloroalkanes are hydrolysis and elimination

reactions.

Diagram 1: Potential Degradation Pathways of 2-Chloroeicosane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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